Ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylcarbamothioylamino]-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylcarbamothioylamino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C26H25N3O5S2/c1-4-34-25(33)20-14(2)15(3)36-22(20)28-26(35)27-19(30)12-7-13-29-23(31)17-10-5-8-16-9-6-11-18(21(16)17)24(29)32/h5-6,8-11H,4,7,12-13H2,1-3H3,(H2,27,28,30,35)
• InChI Key: FMOHZKLODCBTAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=S)NC(=O)CCCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C26H25N3O5S2
• Molecular Weight: 523.6 g/mol
• CAS No.: 325743-71-3

Description

Ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylcarbamothioylamino]-4,5-dimethylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C26H25N3O5S2 and its molecular weight is 523.62. The purity is usually 95%.
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Scientific Research Applications

Organic Chemistry Reactions

Research in organic chemistry has explored reactions involving similar compounds, focusing on their interactions with nitrogen-centered nucleophiles. These reactions involve the opening of the pyrrole ring, leading to the formation of various complex molecules. Such studies are foundational for understanding the reactivity and potential applications of these compounds in synthesizing more complex molecules (Surikova et al., 2008).

Photoelectric Conversion in Solar Cells

Investigations into the photoelectric properties of carboxylated cyanine dyes, which share structural similarities with the compound , have shown that these dyes can significantly improve the photoelectric conversion efficiency of dye-sensitized solar cells. This research suggests potential applications in enhancing solar cell efficiency through novel dye sensitization methods (Wu et al., 2009).

Synthesis of Complex Molecules

The synthesis of complex molecules for potential pharmaceutical applications is another area of research. For instance, studies on the synthesis of isoquinoline rings highlight innovative approaches to creating functionalized molecules, which could have implications for drug discovery and development (Barr et al., 1983). Another study focused on the synthesis of tetrahydroquinoline derivatives, showcasing methods to create molecules that could have various pharmaceutical applications (Bombarda et al., 1992).